Cas no 6811-55-8 (dops)

• Product Name: dops
• CAS No: 6811-55-8
• MF: C₄₂H₇₈NO₁₀P
• MW: 788.04319524765
• CID: 968840
• PubChem ID: 9547077
• Update Time: 2025-04-19

dops Chemical and Physical Properties

Names and Identifiers

• dops
• 1,2-Dioleoyl-sn-glycero-3-phospho-L-serine sodium salt
• (2S)-2-amino-3-[[(2S)-2,3-di(octadec-9-enoyloxy)propoxy]-hydroxyphosphoryl]oxypropanoic acid
• 6811-55-8
• (2S)-2-Amino-3-(((2,3-bis(oleoyloxy)propoxy)(hydroxy)phosphoryl)oxy)propanoic acid
• L-alpha-Phosphatidyl-L-serine, dioleoyl sodium salt
• O-[{(2S)-2,3-Bis[(octadec-9-enoyl)oxy]propoxy}(hydroxy)phosphoryl]-L-serine
• DTXSID70724564

• Inchi： 1S/C42H78NO10P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-40(44)50-35-38(36-51-54(48,49)52-37-39(43)42(46)47)53-41(45)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20,38-39H,3-16,21-37,43H2,1-2H3,(H,46,47)(H,48,49)/b19-17-,20-18-
• InChI Key： WTBFLCSPLLEDEM-CLFAGFIQSA-N
• SMILES： CCCCCCCC/C=C\CCCCCCCC(OCC(OC(CCCCCCC/C=C\CCCCCCCC)=O)COP(OCC(C(=O)O)N)(=O)O)=O

Computed Properties

• Exact Mass: 809.51800
• Monoisotopic Mass: 787.53633468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 54
• Rotatable Bond Count: 42
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 10.2
• Topological Polar Surface Area: 172Ų

Experimental Properties

• Color/Form: solid
• PSA: 184.32000
• LogP: 12.20040
• Solubility: Not available

dops Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Phosphatidylserines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphoserines Phosphatidylserines